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molecular formula C9H18N2O2 B1386218 N,N-Dimethyl-2-(piperidin-4-yloxy)acetamide CAS No. 880361-97-7

N,N-Dimethyl-2-(piperidin-4-yloxy)acetamide

Cat. No. B1386218
CAS RN: 880361-97-7
M. Wt: 186.25 g/mol
InChI Key: PXQGVGQYTHXWEQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08129380B2

Procedure details

Benzyl 4-(2-(dimethylamino)-2-oxoethoxy)piperidine-1-carboxylate (81) (3.0 g, 9.36 mmol) and palladium on carbon (0.100 g, 0.94 mmol) were added to ethanol (40 mL). This was stirred for 3 hours under an atmosphere of hydrogen. The reaction was filtered and the solvent evaporated to afford a viscous clear oil. The crude product was purified by distillation at 0.5 mBar, collecting fractions that distilled at 90° C. to afford the desired material as a colourless oil (1.000 g, 57.3% yield); 1H NMR (400.132 MHz, CDCl3) δ 1.51-1.42 (2H, m), 1.98-1.92 (2H, m), 2.63-2.57 (2H, m), 2.95 (3H, s), 3.10-3.05 (5H, m), 3.51-3.44 (1H, m), 4.17 (2H, s) NH proton missing.
Name
Benzyl 4-(2-(dimethylamino)-2-oxoethoxy)piperidine-1-carboxylate
Quantity
3 g
Type
reactant
Reaction Step One
Name
palladium on carbon
Quantity
0.1 g
Type
catalyst
Reaction Step One
Name
ethanol
Quantity
40 mL
Type
solvent
Reaction Step One
Name
desired material
Yield
57.3%

Identifiers

REACTION_CXSMILES
[CH3:1][N:2]([CH3:23])[C:3](=[O:22])[CH2:4][O:5][CH:6]1[CH2:11][CH2:10][N:9](C(OCC2C=CC=CC=2)=O)[CH2:8][CH2:7]1>[Pd].C(O)C>[CH3:1][N:2]([CH3:23])[C:3](=[O:22])[CH2:4][O:5][CH:6]1[CH2:7][CH2:8][NH:9][CH2:10][CH2:11]1

Inputs

Step One
Name
Benzyl 4-(2-(dimethylamino)-2-oxoethoxy)piperidine-1-carboxylate
Quantity
3 g
Type
reactant
Smiles
CN(C(COC1CCN(CC1)C(=O)OCC1=CC=CC=C1)=O)C
Name
palladium on carbon
Quantity
0.1 g
Type
catalyst
Smiles
[Pd]
Name
ethanol
Quantity
40 mL
Type
solvent
Smiles
C(C)O

Conditions

Stirring
Type
CUSTOM
Details
This was stirred for 3 hours under an atmosphere of hydrogen
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The reaction was filtered
CUSTOM
Type
CUSTOM
Details
the solvent evaporated
CUSTOM
Type
CUSTOM
Details
to afford a viscous clear oil
DISTILLATION
Type
DISTILLATION
Details
The crude product was purified by distillation at 0.5 mBar
CUSTOM
Type
CUSTOM
Details
collecting fractions
DISTILLATION
Type
DISTILLATION
Details
that distilled at 90° C.

Outcomes

Product
Details
Reaction Time
 3 h
Name
desired material
Type
product
Smiles
CN(C(COC1CCNCC1)=O)C
Measurements
Type Value Analysis
AMOUNT: MASS 1 g
YIELD: PERCENTYIELD 57.3%
YIELD: CALCULATEDPERCENTYIELD 57.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.